N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide

• IUPAC Name: N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide
• InChI: InChI=1S/C21H15IN2O3/c1-26-17-7-3-4-13(11-17)20(25)23-16-8-9-19-18(12-16)24-21(27-19)14-5-2-6-15(22)10-14/h2-12H,1H3,(H,23,25)
• InChI Key: YXMAUQZUAYHCHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)I
• Molecular Formula: C21H15IN2O3
• Molecular Weight: 470.3 g/mol

Description

N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide, also known as IBZM, is a radioligand used in nuclear medicine imaging. IBZM is a selective dopamine D2 receptor antagonist that binds to the D2 receptor with high affinity. It is used in positron emission tomography (PET) to visualize the density and distribution of dopamine D2 receptors in the brain.

Mechanism of Action

N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide acts as a selective antagonist of the dopamine D2 receptor. It binds to the receptor with high affinity and blocks the action of dopamine, which is a neurotransmitter that activates the receptor. This results in a decrease in dopamine D2 receptor activity and a decrease in dopamine neurotransmission in the brain.
Biochemical and Physiological Effects
N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide has been shown to have a high affinity for the dopamine D2 receptor in the brain. This allows for the selective imaging of the density and distribution of dopamine D2 receptors in vivo. The use of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide in PET imaging has provided valuable information on the role of dopamine D2 receptors in various neurological disorders.

Advantages and Limitations for Lab Experiments

The use of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide in PET imaging allows for the non-invasive visualization of dopamine D2 receptor density and distribution in the brain. This technique has several advantages over invasive techniques that require the extraction of brain tissue. However, the use of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide in PET imaging also has limitations. The technique requires the use of radioactive tracers, which can have potential health risks. Additionally, the cost of PET imaging can be expensive and may not be accessible to all researchers.

Future Directions

Future research on N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide could focus on the development of new radioligands that have improved imaging properties. Additionally, the use of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide in combination with other imaging techniques could provide valuable insights into the role of dopamine D2 receptors in various neurological disorders. Finally, the use of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide in preclinical studies could provide valuable information on the safety and efficacy of new drugs targeting the dopamine D2 receptor.

Synthesis Methods

The synthesis method of N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide involves the reaction of 2-aminobenzoxazole with 3-iodoaniline and 3-methoxybenzoyl chloride in the presence of a base. The reaction produces N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide as a white crystalline powder with a high purity.

Scientific Research Applications

N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide is mainly used in nuclear medicine imaging to study the dopamine D2 receptor in the brain. PET imaging with N-[2-(3-iodophenyl)-1,3-benzoxazol-5-yl]-3-methoxybenzamide allows for the non-invasive visualization of dopamine D2 receptor density and distribution in the brain. This imaging technique has been used in various studies to investigate the role of dopamine D2 receptors in several neurological disorders such as schizophrenia, Parkinson's disease, and addiction.